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Compound of Interest

Compound Name: Ipfencarbazone

Cat. No.: B1662519

Application Notes and Protocols for
Ipfencarbazone in Weed Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended dosage,
application timing, and experimental protocols for the use of Ipfencarbazone, a triazolinone
class herbicide. The information is intended to guide research and development efforts for
optimal weed management strategies.

Mechanism of Action

Ipfencarbazone is a selective herbicide that functions as a potent inhibitor of very-long-chain
fatty acid (VLCFA) biosynthesis.[1][2][3] This inhibition disrupts cell division and growth in
susceptible weed species, leading to their eventual death.[1] The primary target of
Ipfencarbazone is the VLCFA elongase (VLCFAE) complex located in the endoplasmic
reticulum. This complex is responsible for the elongation of fatty acid chains beyond C18, a
crucial process for the formation of various cellular components. The herbicidal effect is more
pronounced on late watergrass compared to rice, indicating a differential affinity of
Ipfencarbazone for the VLCFAEs of different plant species.[4]

Recommended Usage
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Ipfencarbazone is primarily used as a pre-emergence and early post-emergence herbicide in
transplanted paddy rice for the control of annual grass weeds, annual sedges, and some
annual broadleaf weeds.

Dosage and Application Timing

The generally recommended application rate for Ipfencarbazone is 250 g active ingredient
(a.i.) per hectare. This dosage has been shown to be effective against a range of weeds while
maintaining a high level of safety for transplanted rice.

For optimal control of key weed species like Echinochloa spp. (barnyard grass), application is
recommended from pre-emergence up to the 2.5 leaf stage of the weed. Field studies have
demonstrated that Ipfencarbazone provides long residual activity, controlling weeds for an
extended period after application.

Efficacy Data

The following tables summarize the efficacy of Ipfencarbazone against various weed types
based on field trial data.

Table 1: Efficacy of Ipfencarbazone 25% SC on Weed Density in Transplanted Rice
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Treatment Narrow-leaf Weeds  Broad-leaf Weeds
Sedges (No./m?)

(Dosagelha) (No./m?) (No./m?)
Ipfencarbazone 25%

1.33 5.67 3.33
SC @ 500 ml
Ipfencarbazone 25%

1.00 5.00 3.00
SC @ 625 ml
Two Hand Weedings

0.67 5.00 2.67

(25 & 50 DAT)

Untreated Control

Source: Field
experiments
conducted in Kalyani,
West Bengal, during
the 2017 and 2018
kharif seasons. Data
represents weed
population at 60 days
after transplanting
(DAT).

Table 2: Weed Control Efficiency of Ipfencarbazone 25% SC in Transplanted Rice
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Treatment Narrow-leaf Weed Broad-leaf Weed
Sedge Control (%)

(Dosagelha) Control (%) Control (%)
Ipfencarbazone 25%

82.61 77.92 76.74
SC @ 500 ml
Ipfencarbazone 25%

86.96 80.52 79.07

SC @ 625 ml

Source: Field
experiments
conducted in Kalyani,
West Bengal. Data
represents the
percentage of weed
control over the
untreated control at 60
days after

transplanting.

Table 3: Herbicidal Activity of Ipfencarbazone on Specific Weed Species
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Weed Species

Common Name

Application Timing

Efficacy Rating (0-

100)
Echinochloa oryzicola  Barnyard Grass Pre-emergence 100
) ~ Common Barnyard
Echinochloa crus-galli Pre-emergence 100
Grass
Monochoria vaginalis Pickerel Weed Early Post-emergence 95
Lindernia procumbens  False Pimpernel Early Post-emergence 98
) ) Smallflower Umbrella
Cyperus difformis Early Post-emergence 100
Sedge
Scirpus juncoides Japanese Bulrush Early Post-emergence 90
) Late-flowering
Cyperus serotinus Early Post-emergence 85

Cyperus

Source: Herbicidal
activity rating where 0
= no effect and 100 =
completely effective.
Dosage at 250 g

a.i./ha.

Experimental Protocols

The following protocols are based on methodologies reported in field trials evaluating the
efficacy of Ipfencarbazone.

Field Trial for Efficacy Evaluation

Objective: To assess the bio-efficacy of different dosages of Ipfencarbazone on the weed
population in transplanted rice.

Experimental Design:

» Design: Randomized Block Design (RBD).
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e Replications: Three.

o Plot Size: To be determined based on field availability and equipment, for example, 12 m2 (3
m X 4 m).

o Buffer Zones: Maintain a buffer of 0.5 m between plots and 1 m between replications to
prevent spray drift.

Materials and Methods:
o Crop: Transplanted rice (variety to be specified, e.g., 'Shatabdi’).

e Transplanting: Transplant 21-day-old seedlings at a spacing of 20 cm x 20 cm, with 3-4
seedlings per hill.

e Treatments:

[e]

T1: Ipfencarbazone 25% SC @ 500 ml/ha (125 g a.i./ha)

(¢]

T2: Ipfencarbazone 25% SC @ 625 ml/ha (156.25 g a.i./ha)

[¢]

T3: Hand weeding at 20 and 40 days after transplanting (DAT).

T4: Unweeded control.

[¢]

» Herbicide Application:
o Apply Ipfencarbazone as a pre-emergence spray within 3 days of transplanting.
o Use a knapsack sprayer with a flat fan nozzle.
o Ensure uniform application over the entire plot.

» Data Collection:

o Weed Density: At 60 DAT, use a 1 m x 1 m quadrat placed randomly at two locations
within each plot to count the number of narrow-leaf weeds, broad-leaf weeds, and sedges.
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o Weed Dry Weight: Collect the weeds from the quadrat, sun-dry them, and then oven-dry at
70°C for 48 hours to record the dry weight.

o Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(DMC - DMT) /
DMC] x 100 where, DMC = Dry matter of weeds in the control plot, and DMT = Dry matter
of weeds in the treated plot.

o Crop Yield: Harvest the crop at maturity and record the grain yield per plot.
Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) for RBD.

Visualizations
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Caption: Inhibition of the VLCFA elongation cycle by Ipfencarbazone.

Experimental Workflow for Ipfencarbazone Efficacy Trial
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Caption: Workflow for a field trial evaluating Ipfencarbazone efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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